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Compound of Interest

Compound Name: THS-044

Cat. No.: B15573103 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
THS-044 is a small molecule modulator that selectively targets the hypoxia-inducible factor 2-

alpha (HIF-2α).[1] It functions by binding to the PAS-B domain of HIF-2α, which stabilizes its

folded state and disrupts the critical heterodimerization with its partner protein, the Aryl

Hydrocarbon Receptor Nuclear Translocator (ARNT).[2] This disruption inhibits the

transcriptional activity of the HIF-2 complex, making THS-044 a valuable tool for studying

hypoxia-related diseases, including certain types of cancer.[1]

This document provides a detailed protocol for the preparation, storage, and handling of THS-
044 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of THS-044 and

provide a quick reference for preparing stock solutions.

Table 1: Physicochemical Properties of THS-044
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Property Value Reference

Molecular Weight 291.23 g/mol [3]

Formula C₁₁H₁₂F₃N₃O₃ [3]

CAS Number 62054-67-5

Appearance Yellow to orange solid [4]

Solubility in DMSO ≥ 125 mg/mL (429.21 mM) [4]

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [4]

4°C 2 years [4]

DMSO Stock Solution -80°C 2 years [4]

-20°C 1 year [4]

Table 3: Example Calculations for Preparing THS-044 Stock Solutions

Desired Stock
Concentration

Mass of THS-044
(for 1 mL DMSO)

Mass of THS-044
(for 5 mL DMSO)

Mass of THS-044
(for 10 mL DMSO)

10 mM 2.91 mg 14.56 mg 29.12 mg

25 mM 7.28 mg 36.40 mg 72.81 mg

50 mM 14.56 mg 72.81 mg 145.62 mg

100 mM 29.12 mg 145.62 mg 291.23 mg

Note: The formula used for calculation is: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol ) / 1000
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Mechanism of Action of THS-044
Under hypoxic conditions, HIF-2α is stabilized and translocates to the nucleus where it

dimerizes with ARNT. This complex then binds to Hypoxia Response Elements (HREs) on

DNA, driving the transcription of genes involved in processes like angiogenesis and cell

proliferation. THS-044 binds to the HIF-2α PAS-B domain, preventing its dimerization with

ARNT and thereby inhibiting downstream gene transcription.
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Caption: THS-044 inhibits the HIF-2α pathway by preventing heterodimerization with ARNT.

Experimental Protocol: Preparing THS-044 Stock
Solution
This protocol details the steps to prepare a 100 mM stock solution of THS-044 in DMSO.

Materials and Equipment
THS-044 solid powder (CAS: 62054-67-5)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), sterile

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials
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Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Stock Solution Preparation

Start 1. Weigh 29.12 mg
of THS-044

2. Add 1 mL of
anhydrous DMSO

3. Vortex and/or
sonicate to dissolve

4. Aliquot into sterile,
light-protected tubes 5. Store at -20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for the preparation of a THS-044 stock solution in DMSO.

Step-by-Step Procedure
Preparation: Before starting, allow the vial of THS-044 powder to equilibrate to room

temperature for at least 20-30 minutes to prevent condensation. Ensure all work is

performed in a clean, designated area, wearing appropriate PPE.

Weighing: Carefully weigh 29.12 mg of THS-044 powder using a calibrated analytical

balance and transfer it into a sterile microcentrifuge tube or amber vial.

Solvent Addition: Add 1.0 mL of anhydrous, sterile DMSO to the tube containing the THS-044
powder. This will yield a final concentration of 100 mM.

Note: DMSO is hygroscopic and can absorb moisture from the air, which may affect

compound solubility.[4] Use a fresh, unopened bottle or an anhydrous grade of DMSO for

best results.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the solid does not

fully dissolve, place the tube in an ultrasonic water bath for 5-10 minutes until the solution is

clear.[4] A gentle warming to 37°C can also aid dissolution.
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Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

in sterile, light-protected (amber) microcentrifuge tubes. This practice is crucial to avoid

repeated freeze-thaw cycles, which can degrade the compound.[4][5]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for

long-term storage (up to 2 years).[4]

Application Example: Dilution for Cell-Based Assays
To use the 100 mM stock solution in a cell culture experiment, a series of dilutions in culture

medium is required.

Objective: To treat cells with a final concentration of 10 µM THS-044.

Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by

diluting the 100 mM stock solution 1:100 in sterile culture medium or PBS. For example, add

2 µL of the 100 mM stock to 198 µL of medium.

Final Dilution: Add the intermediate stock to your cell culture plate to achieve the final

desired concentration. For a 1000x dilution to reach 10 µM from a 10 mM intermediate stock

is not correct. To achieve a 10 µM final concentration from a 1mM intermediate stock, you

would dilute 1:100. For example, add 10 µL of the 1 mM intermediate stock to 990 µL of cell

culture medium in a well.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[5] Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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